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Compound of Interest

Compound Name: Acetylexidonin

Cat. No.: B12395517 Get Quote

A note on nomenclature: The compound "Acetylexidonin" is not found in the scientific

literature. It is highly probable that this is a typographical error for Acetanilide, a well-

documented compound. This guide will focus on the properties and protocols associated with

Acetanilide.

Acetanilide, also known as N-phenylacetamide, is an organic compound with a significant

history in pharmacology and organic synthesis.[1][2] It was one of the first aniline derivatives

discovered to have analgesic and antipyretic properties, although its use in medicine has been

largely discontinued due to toxicity.[1][2][3] It now serves as a key intermediate in the synthesis

of various dyes, rubber accelerators, and pharmaceuticals, particularly sulfa drugs.

Physical and Chemical Properties of Acetanilide
Acetanilide is a white to gray, odorless solid, often appearing as flakes or a crystalline powder.

It is stable under most conditions but can be sensitive to prolonged exposure to air.
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Property Value Source

Molecular Formula C₈H₉NO

Molar Mass 135.17 g/mol

Appearance
White, odorless, crystalline

solid (flakes or powder)

Density 1.219 g/cm³

Melting Point 113–115 °C

Boiling Point 304 °C

Flash Point 174 °C

Water Solubility
Slightly soluble (<0.56 g/100

mL at 25 °C)

Solubility in Organic Solvents

Very soluble in ethanol and

acetone; soluble in diethyl

ether, chloroform, glycerol, and

benzene.

Vapor Density 4.65 (heavier than air)

IUPAC Name N-phenylacetamide

Synonyms
Acetanil, Antifebrin, N-

Acetylaniline

Mechanism of Action and Metabolism
The primary pharmacological effects of acetanilide are due to its metabolism in the human

body. It is mainly converted to paracetamol (acetaminophen), which is responsible for its

analgesic and antipyretic properties. Paracetamol, in turn, is believed to inhibit the

cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins that

mediate pain and fever. A minor metabolic pathway involves the hydrolysis of acetanilide to

aniline, which is toxic and can cause methemoglobinemia, a condition that impairs the oxygen-

carrying capacity of the blood.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetanilide

Metabolism in Liver

Paracetamol (Acetaminophen)

Major Pathway

Aniline (toxic metabolite)

Minor Pathway

COX Enzyme Inhibition Methemoglobinemia

Reduced Prostaglandin Synthesis

Analgesic & Antipyretic Effects

Click to download full resolution via product page

Metabolic pathway of Acetanilide.

Experimental Protocols
A common laboratory method for the synthesis of acetanilide is the acetylation of aniline using

acetic anhydride.

Materials:

Aniline

Acetic anhydride

Glacial acetic acid

Zinc dust (optional, to prevent oxidation of aniline)
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Round bottom flask

Reflux condenser

Beaker

Ice bath

Büchner funnel and flask for vacuum filtration

Procedure:

In a round bottom flask, combine aniline, acetic anhydride, and a small amount of glacial

acetic acid. Zinc dust can be added to prevent oxidation.

Set up a reflux condenser and gently heat the mixture in an oil bath for approximately 15-20

minutes.

After the reaction is complete, pour the hot mixture into a beaker containing ice-cold water

while stirring continuously. This will cause the crude acetanilide to precipitate.

Collect the crude acetanilide by vacuum filtration using a Büchner funnel.

Purification by Recrystallization:

Dissolve the crude acetanilide in a minimum amount of hot water.

If the solution is colored, a small amount of activated charcoal can be added to adsorb the

impurities.

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly. Pure acetanilide will crystallize out of the solution.

Collect the pure crystals by vacuum filtration and allow them to dry.
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Start: Aniline + Acetic Anhydride

Reflux with Glacial Acetic Acid

Pour into Ice Water

Vacuum Filtration (Crude Product)

Recrystallize from Hot Water

Vacuum Filtration (Pure Product)
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Workflow for the synthesis and purification of Acetanilide.

High-Performance Liquid Chromatography (HPLC): HPLC is a common technique for the

separation and quantification of acetanilide and its derivatives. A reverse-phase HPLC method

can be employed using a C18 column. A typical mobile phase consists of a mixture of

acetonitrile, water, and an acid such as phosphoric acid or formic acid for mass spectrometry

compatibility. One specific isocratic method uses a mobile phase of 2-propanol, methanol, and

water (8:18:74 v/v) to separate acetanilide and its monohydroxy derivatives within 22 minutes.

Spectroscopic Analysis:

¹H NMR: The proton NMR spectrum of acetanilide shows characteristic chemical shifts for

the methyl protons, the aromatic protons (ortho, meta, and para), and the amide proton.
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¹³C NMR: The carbon NMR spectrum provides signals for the methyl carbon, the carbonyl

carbon, and the aromatic carbons (ipso, ortho, meta, and para).

Mass Spectrometry: Mass spectral data for acetanilide shows intense peaks at m/z 93 and

m/z 135.

This technical guide provides a comprehensive overview of the physical and chemical

properties of acetanilide, along with detailed experimental protocols for its synthesis and

analysis. This information is intended for researchers, scientists, and professionals in the field

of drug development and organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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